4-chloro-2-[(4-ethoxybenzoyl)amino]benzoic acid

• IUPAC Name: 4-chloro-2-[(4-ethoxybenzoyl)amino]benzoic acid
• InChI: InChI=1S/C16H14ClNO4/c1-2-22-12-6-3-10(4-7-12)15(19)18-14-9-11(17)5-8-13(14)16(20)21/h3-9H,2H2,1H3,(H,18,19)(H,20,21)
• InChI Key: RTCPKJKONPARHX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)Cl)C(=O)O
• Molecular Formula: C16H14ClNO4
• Molecular Weight: 319.74 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 4-chloro-2-[(4-ethoxybenzoyl)amino]benzoic acid involves multi-step chemical reactions, starting from basic benzoic acid derivatives and proceeding through several intermediates. For instance, Kato and Morie (1996) described a methodology for synthesizing a derivative of 4-amino-5-chloro-2-ethoxy-3-hydroxybenzoic acid, which is a benzoic acid part of the metabolites, through a series of reactions starting from o-vanillin acetate (Kato & Morie, 1996).

Molecular Structure Analysis

The molecular structure of derivatives of 4-chloro-2-[(4-ethoxybenzoyl)amino]benzoic acid, such as 4-({(Z)-5-[(Z)-3-Ethoxy-4-hydroxybenzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid, showcases an essentially planar structure, demonstrating the complexity and precision in the molecular architecture of such compounds (Kosma, Selzer, & Mereiter, 2012).

Chemical Reactions and Properties

Research has identified various chemical reactions and properties of related compounds, including oxidative coupling reactions that efficiently proceed in the presence of a rhodium/copper catalyst system, demonstrating the compound's reactivity and potential for synthesizing heterocyclic compounds (Shimizu, Hirano, Satoh, & Miura, 2009).

Physical Properties Analysis

The study of physical properties, such as crystal structures and solubility, is crucial for understanding the behavior of 4-chloro-2-[(4-ethoxybenzoyl)amino]benzoic acid derivatives in various conditions. For example, the crystalline structure of certain derivatives has been extensively analyzed, highlighting the role of hydrogen bonding in the crystal packing of these compounds (Yeong, Chia, Quah, & Tan, 2018).

Chemical Properties Analysis

The chemical properties, including reactivity with different chemical groups and potential for forming complexes with metals, have been explored. Studies have shown that derivatives of 4-chloro-2-[(4-ethoxybenzoyl)amino]benzoic acid can serve as ligands forming complexes with metals, which could have implications for their use in various chemical applications (Vellaiswamy & Ramaswamy, 2017).

Scientific Research Applications

Photodecomposition Studies

Crosby and Leitis (1969) studied the ultraviolet irradiation of chlorobenzoic acids, including compounds similar to 4-chloro-2-[(4-ethoxybenzoyl)amino]benzoic acid. They found that irradiation led to the replacement of chlorine by hydroxyl and hydrogen, producing hydroxybenzoic acids and benzoic acid itself. This research is significant for understanding the photodecomposition properties of chlorobenzoic acids (Crosby & Leitis, 1969).

Synthesis of Derivatives

Kato and Morie (1996) described the synthesis of compounds related to 4-chloro-2-[(4-ethoxybenzoyl)amino]benzoic acid. Their research focused on synthesizing derivatives for metabolic studies of mosapride, a gastroprokinetic agent. This research contributes to the understanding of the synthesis and potential applications of similar compounds (Kato & Morie, 1996).

Application in Polyaniline Doping

Amarnath and Palaniappan (2005) reported on using benzoic acids, including derivatives similar to 4-chloro-2-[(4-ethoxybenzoyl)amino]benzoic acid, as dopants for polyaniline. Their study showed that these compounds could significantly modify the properties of polyaniline, a conducting polymer. This research is important for the development of advanced materials and electronics (Amarnath & Palaniappan, 2005).

Oxidative Coupling in Chemical Synthesis

Shimizu, Hirano, Satoh, and Miura (2009) explored the oxidative coupling of benzoic acids, including those structurally related to 4-chloro-2-[(4-ethoxybenzoyl)amino]benzoic acid. Their research aimed to synthesize various heterocyclic compounds, which are important in pharmaceuticals and agrochemicals. This work provides valuable insights into the chemical synthesis and potential applications of these compounds (Shimizu et al., 2009).

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. For example, if it’s used as a pharmaceutical, the mechanism would depend on the biological target of the drug.

Safety and Hazards

The safety and hazards would depend on the specific properties of the compound. Generally, handling of aromatic compounds requires precautions as some of them could be potentially hazardous.

Future Directions

The future directions would depend on the potential applications of this compound. It could be further studied for various applications in fields like pharmaceuticals, materials science, etc.